Cas no 90200-72-9 (1-Methoxy-4-methylcyclohexane)

1-Methoxy-4-methylcyclohexane structure
1-Methoxy-4-methylcyclohexane structure
Product Name:1-Methoxy-4-methylcyclohexane
CAS No:90200-72-9
MF:C8H16O
MW:128.212042808533
MDL:MFCD27966267
CID:1949434
PubChem ID:253659827
Update Time:2025-09-26

1-Methoxy-4-methylcyclohexane Chemical and Physical Properties

Names and Identifiers

    • Cyclohexane, 1-methoxy-4-methyl-
    • 1-Methoxy-4-methylcyclohexane (cis- and trans- mixture)
    • 1-methoxy-4-methylcyclohexane
    • Cyclohexane, 1-methoxy-4-methyl-, cis-
    • Cyclohexane, 1-methoxy-4-methyl-, trans-
    • 1alpha-Methoxy-4alpha-methylcyclohexane
    • M2375
    • 1-Methoxy-4-methylcyclohexane(cis-andtrans-mixture)
    • 1-Methoxy-4-methylcyclohexane (ACI)
    • Ether, methyl 4-methylcyclohexyl (7CI)
    • CS-0152684
    • SCHEMBL108304
    • 90200-72-9
    • AKOS030228029
    • SY056624
    • SCHEMBL10035942
    • D80701
    • SCHEMBL254814
    • SCHEMBL12296060
    • MFCD27966267
    • SCHEMBL12235366
    • AS-75684
    • 1-Methoxy-4-methylcyclohexane
    • MDL: MFCD27966267
    • Inchi: 1S/C8H16O/c1-7-3-5-8(9-2)6-4-7/h7-8H,3-6H2,1-2H3
    • InChI Key: VBAPYXHNMYKBKN-UHFFFAOYSA-N
    • SMILES: O(C1CCC(C)CC1)C

Computed Properties

  • Exact Mass: 128.120115130g/mol
  • Monoisotopic Mass: 128.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 72.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 9.2

Experimental Properties

  • Boiling Point: 148°C(lit.)
  • Refractive Index: 1.4320 to 1.4360

1-Methoxy-4-methylcyclohexane Security Information

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1-Methoxy-4-methylcyclohexane Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: 4-(3-Phenylpropyl)pyridine ,  Ruthenium (complex stabilization with substituted pyridine) ,  Carbon ,  [(1,2,5,6-η)-1,5-Cyclooctadiene][(1,2,3,4,5,6-η)-1,3,5-cyclooctatriene]ruthenium Solvents: Ethanol ;  18 h, 40 bar, 50 °C
Reference
Ruthenium nanoparticles supported on multi-walled carbon nanotubes: Highly effective catalytic system for hydrogenation processes
Jahjah, Mohamad; Kihn, Yolande; Teuma, Emmanuelle; Gomez, Montserrat, Journal of Molecular Catalysis A: Chemical, 2010, 332(1-2), 106-112

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrogen ,  Ammonia Catalysts: Aluminum magnesium oxide (Al2MgO4) ,  Ruthenium tungsten oxide Solvents: Cyclopentyl methyl ether ;  6 bar, rt → 200 °C; 6.5 h, 50 bar, 200 °C
Reference
One-pot reductive amination of carboxylic acids: a sustainable method for primary amine synthesis
Coeck, Robin; De Vos, Dirk E., Green Chemistry, 2020, 22(15), 5105-5114

Production Method 3

Reaction Conditions
Reference
Exceedingly mild, selective and stereospecific phase-transfer-catalyzed hydrogenation of arenes
Januszkiewicz, Krzysztof R.; Alper, Howard, Organometallics, 1983, 2(8), 1055-7

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  40 bar, 200 °C
1.2 Solvents: Water ;  200 °C → rt
Reference
Palladium-Catalyzed Reductive Insertion of Alcohols into Aryl Ether Bonds
Wang, Meng; Gutierrez, Oliver Y.; Camaioni, Donald M. ; Lercher, Johannes A., Angewandte Chemie, 2018, 57(14), 3747-3751

1-Methoxy-4-methylcyclohexane Raw materials

1-Methoxy-4-methylcyclohexane Preparation Products

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